Cas no 622-62-8 (4-Ethoxyphenol)

• Product Name: 4-Ethoxyphenol
• CAS No: 622-62-8
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD00002334
• CID: 39100
• PubChem ID: 12150
• Update Time: 2025-09-23

4-Ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxyphenol
• 4-Ethoxyphenol(Hydroquinone monoethyl ether)
• 4-Ethyloxyphenol
• Hydroquinone monoethylether
• 4-Ethoxyphenole
• Hydroquinone monoethyl ether (4-Ethoxyphenol)
• p-Ethoxyphenol
• 1-hydroxy-4-ethoxybenzene
• 4-(ethyloxy)phenol
• 4-ethoxy-phenol
• 4-Hydroxyphenetole
• Ethoxyphenol,p
• p-ethoxylphenol
• Phenol,4-ethoxy
• Phenol,p-ethoxy
• p-Hydroxyphenetole
• Hydroquinone Monoethyl Ether
• Phenol, 4-ethoxy-
• Phenol, p-ethoxy-
• 1-Ethoxy-4-hydroxybenzene
• para-ethoxyphenol
• Ethoxyphenol, p-
• Ether monoethylique de l'hydroquinone
• FEMA No. 3695
• Ether monoethylique de l'hydroquinone [French]
• LKVFCSWBKOVHAH-UHFFFAOYSA-N
• HYDROQUINONE MONO ETHYL ETHER
• 605352N8AQ
• p-ethoxyl

• MDL： MFCD00002334
• Inchi： 1S/C8H10O2/c1-2-10-8-5-3-7(9)4-6-8/h3-6,9H,2H2,1H3
• InChI Key： LKVFCSWBKOVHAH-UHFFFAOYSA-N
• SMILES： CCOC1C=CC(O)=CC=1
• BRN： 1907114

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Crystals.
• Density: 1.0742 (rough estimate)
• Melting Point: 64-67 °C (lit.)
• Boiling Point: 121 °C/9 mmHg(lit.)
• Flash Point: 121℃/9mm
• Refractive Index: 1.5231 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 29.46000
• LogP: 1.79090
• FEMA: 3695
• Solubility: Slightly soluble in water.

4-Ethoxyphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26-S36
• RTECS：SL3790000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
• Safety Term：S26;S37/39
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons